molecular formula C9H13BrN2 B8302927 1-[(1H-Pyrrol-2-yl)methylidene]pyrrolidin-1-ium bromide CAS No. 62426-05-5

1-[(1H-Pyrrol-2-yl)methylidene]pyrrolidin-1-ium bromide

Cat. No.: B8302927
CAS No.: 62426-05-5
M. Wt: 229.12 g/mol
InChI Key: BHPGLQWPYYGOFH-UHFFFAOYSA-N
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Description

1-[(1H-Pyrrol-2-yl)methylidene]pyrrolidin-1-ium bromide is a useful research compound. Its molecular formula is C9H13BrN2 and its molecular weight is 229.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

62426-05-5

Molecular Formula

C9H13BrN2

Molecular Weight

229.12 g/mol

IUPAC Name

2-(pyrrolidin-1-ium-1-ylidenemethyl)-1H-pyrrole;bromide

InChI

InChI=1S/C9H12N2.BrH/c1-2-7-11(6-1)8-9-4-3-5-10-9;/h3-5,8H,1-2,6-7H2;1H

InChI Key

BHPGLQWPYYGOFH-UHFFFAOYSA-N

Canonical SMILES

C1CC[N+](=CC2=CC=CN2)C1.[Br-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 81.0 g (1.00 mole) of hydrogen bromide in 1000 ml of absolute chloroform is added dropwise with cooling and stirring a solution of 80.0 g (1.12 mole) of pyrrolidine in 100 ml of absolute chloroform. Then 95.1 g (1.00 mole) of pyrrole-2-carboxaldehyde is added to the above pyrrolidine hydrobromide solution along with 1 pound of Linde Molecular sieve 5A. The reaction mixture is stirred at ambient temperature for 3 hours, then is filtered through filter aid, washing well with chloroform. The combined filtrate and washings are evaporated in vacuo and the residue is recrystallized twice from acetonitrile to give 1-(pyrrol-2-ylmethylene)pyrrolidinium bromide; m.p. 113°-116° C.
Quantity
81 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One
Quantity
80 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
95.1 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
5A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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